Cas no 1200131-55-0 (2-bromo-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 2-bromo-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 1200131-55-0
• MF: C₇H₈BrNS
• MW: 218.114119529724
• CID: 2140595
• PubChem ID: 58266634
• Update Time: 2025-05-20

2-bromo-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine
• 2-bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine
• 2-bromo-4H,5H,6H,7H-thieno2,3-cpyridine

• Inchi： 1S/C7H8BrNS/c8-7-3-5-1-2-9-4-6(5)10-7/h3,9H,1-2,4H2
• InChI Key： IVDAGVOKDYOWPT-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(CNCC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Topological Polar Surface Area: 40.3

Additional information on 2-bromo-4H,5H,6H,7H-thieno2,3-cpyridine

2-Bromo-4H,5H,6H,7H-Thieno[2,3-c]Pyridine: A Comprehensive Overview

The compound 2-bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine, with the CAS number 1200131-55-0, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring fused with a thiophene moiety. The presence of the bromine atom at the 2-position introduces interesting electronic and reactivity properties that make it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of thienopyridine derivatives in the development of advanced materials. For instance, researchers have explored the use of this compound in the synthesis of two-dimensional materials and organic semiconductors. Its ability to undergo various substitution reactions has made it a versatile precursor for functional materials with tailored electronic properties. The integration of bromine into the structure further enhances its reactivity and compatibility with cross-coupling reactions, which are critical in modern organic synthesis.

In terms of synthesis, 2-bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine can be prepared through a variety of methods. One common approach involves the reaction of 4H-thieno[2,3-c]pyridine with brominating agents under controlled conditions. This process often requires precise control over temperature and reaction time to ensure high yields and purity. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact.

The applications of this compound are diverse and expanding rapidly. In the pharmaceutical industry, thienopyridine derivatives are being investigated for their potential as drug candidates due to their unique pharmacokinetic profiles and bioavailability. For example, certain derivatives have shown promise in targeting specific enzymes involved in cancer progression. Additionally, in the field of electronics, this compound is being explored for its role in organic light-emitting diodes (OLEDs) and flexible electronics due to its excellent charge transport properties.

From an environmental perspective, understanding the toxicity and degradation pathways of 2-bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine is crucial for its safe handling and disposal. Recent toxicological studies have provided insights into its potential effects on aquatic organisms and soil microbiota. These findings underscore the importance of implementing proper safety protocols during synthesis and application to minimize ecological impact.

In conclusion, 2-bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine represents a significant advancement in heterocyclic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents. As research continues to uncover new properties and applications for this compound, its role in shaping future technologies will undoubtedly grow.